Cas no 1250317-57-7 (N-methyl-6-(methylamino)pyridine-2-carboxamide)

• Product Name: N-methyl-6-(methylamino)pyridine-2-carboxamide
• CAS No: 1250317-57-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5833797
• PubChem ID: 62239433
• Update Time: 2025-05-24

N-methyl-6-(methylamino)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-methyl-6-(methylamino)-
• N-methyl-6-(methylamino)pyridine-2-carboxamide
• 1250317-57-7
• AKOS011522096
• Z969100808
• EN300-1232759

• Inchi： 1S/C8H11N3O/c1-9-7-5-3-4-6(11-7)8(12)10-2/h3-5H,1-2H3,(H,9,11)(H,10,12)
• InChI Key： VYTTZHPHXGPKRX-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)=NC(NC)=CC=C1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 361.8±27.0 °C(Predicted)
• pka: 14.25±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-methyl-6-(methylamino)pyridine-2-carboxamide

Introduction to N-methyl-6-(methylamino)pyridine-2-carboxamide (CAS No. 1250317-57-7)

N-methyl-6-(methylamino)pyridine-2-carboxamide, a compound with the CAS number 1250317-57-7, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative family, which has been extensively studied due to its diverse biological activities and potential therapeutic applications. The molecular structure of N-methyl-6-(methylamino)pyridine-2-carboxamide incorporates both nitrogen-rich heterocyclic rings and functional amide groups, making it a versatile scaffold for designing novel bioactive molecules.

The importance of this compound cannot be overstated, especially in the context of modern drug discovery. Pyridine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific arrangement of atoms in N-methyl-6-(methylamino)pyridine-2-carboxamide contributes to its unique chemical properties, which make it an attractive candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the role of amide-functionalized pyridines in developing targeted therapies. The presence of both methylamino and carboxamide groups in the structure of N-methyl-6-(methylamino)pyridine-2-carboxamide allows for selective interactions with biological targets, enhancing its potential as a pharmacophore. This compound has been explored in several preclinical studies, where its ability to modulate enzyme activity and receptor binding has been demonstrated.

In particular, the research on N-methyl-6-(methylamino)pyridine-2-carboxamide has gained traction due to its potential in addressing unmet medical needs. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in pathological processes. The structural flexibility of the molecule allows for modifications that can fine-tune its binding affinity and selectivity, making it a valuable tool for drug design.

The synthesis of N-methyl-6-(methylamino)pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

The pharmacological profile of N-methyl-6-(methylamino)pyridine-2-carboxamide has been a focus of numerous studies aimed at understanding its mechanism of action. Preclinical data suggests that this compound may interfere with signaling pathways relevant to inflammation, neurodegeneration, and cancer progression. By targeting specific molecular mechanisms, N-methyl-6-(methylamino)pyridine-2-carboxamide holds promise as a lead compound for developing new therapeutic agents.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like N-methyl-6-(methylamino)pyridine-2-carboxamide. These approaches allow researchers to predict binding interactions and optimize molecular structures before conducting expensive wet-lab experiments. The combination of computational modeling with experimental validation has been instrumental in advancing the development of novel drug candidates.

In conclusion, N-methyl-6-(methylamino)pyridine-2-carboxamide (CAS No. 1250317-57-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications, compounds like this will play a crucial role in addressing complex medical challenges.